Cas no 1391433-36-5 ((1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride)

(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride structure
1391433-36-5 structure
Product Name:(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride
CAS No:1391433-36-5
MF:C8H10Cl2FN
MW:210.076103687286
MDL:MFCD12757970
CID:4596436
PubChem ID:119030431
Update Time:2024-11-06

(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride
    • (1S)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANAMINE HCl
    • (1S)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
    • (1S)-1-(2-chloro-4-fluorophenyl)ethan-1-aminehydrochloride
    • D80666
    • CS-0162133
    • MFCD12757970
    • (1S)-1-(2-chloro-4-fluorophenyl)ethanamine;hydrochloride
    • BS-48827
    • SCHEMBL19205779
    • EN300-225926
    • 1391433-36-5
    • MDL: MFCD12757970
    • Inchi: 1S/C8H9ClFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
    • InChI Key: ADHMUZNAMAJFTD-JEDNCBNOSA-N
    • SMILES: [C@H](C1=CC=C(F)C=C1Cl)(N)C.[H]Cl

Computed Properties

  • Exact Mass: 209.0174329g/mol
  • Monoisotopic Mass: 209.0174329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride Pricemore >>

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